molecular formula C10H8ClIO B8704173 5-Chloro-3-(2-iodoethyl)-1-benzofuran CAS No. 796851-79-1

5-Chloro-3-(2-iodoethyl)-1-benzofuran

Cat. No. B8704173
CAS RN: 796851-79-1
M. Wt: 306.53 g/mol
InChI Key: SOUMQPQAINECAL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Chloro-3-(2-iodoethyl)-1-benzofuran is a useful research compound. Its molecular formula is C10H8ClIO and its molecular weight is 306.53 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Chloro-3-(2-iodoethyl)-1-benzofuran suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Chloro-3-(2-iodoethyl)-1-benzofuran including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

796851-79-1

Molecular Formula

C10H8ClIO

Molecular Weight

306.53 g/mol

IUPAC Name

5-chloro-3-(2-iodoethyl)-1-benzofuran

InChI

InChI=1S/C10H8ClIO/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6H,3-4H2

InChI Key

SOUMQPQAINECAL-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1Cl)C(=CO2)CCI

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 2-(5-chloro-1-benzofuran-3-yl)ethanol (980 mg, 5 mmol) in anhydrous THF (50 ml), triphenylphosphine (1.572 g, 6 mmol), iodine (1.518 g, 6 mmol) and imidazole (408 mg, 6 mmol) were added at room temperature. The reaction mixture was stirred at room temperature for 4 hrs and quenched with water. It was then extracted with chloroform, washed well with 5% Na2S2O3 and the organic layer dried over anhydrous MgSO4. It was filtered and concentrated. The residue was purified by silica-gel column chromatography by eluting it with 30% ethyl acetate:hexane. The product, 2-(5-chloro-1-benzofuran-3-yl)ethyl iodide, was obtained as brown liquid; Yield: 1.2 g (80%); (M+H): 306.
Quantity
980 mg
Type
reactant
Reaction Step One
Quantity
1.572 g
Type
reactant
Reaction Step One
Quantity
1.518 g
Type
reactant
Reaction Step One
Quantity
408 mg
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One

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